Cas no 1691000-51-7 (1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1691000-51-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD28714703
• CID: 5580186
• PubChem ID: 112756774
• Update Time: 2025-05-24

1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
• Ethanone, 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)-

• MDL： MFCD28714703
• Inchi： 1S/C11H9FN2O/c1-8(15)10-7-13-14(11(10)12)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： WTYKFHLLVYRMNZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)N(C2=CC=CC=C2)N=C1)C

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 316.8±22.0 °C(Predicted)
• pka: -4.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one

Professional Introduction to 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 1691000-51-7)

1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1691000-51-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a pyrazole core moiety enhances its pharmacological relevance, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one consists of an ethanone group attached to a pyrazole ring, which is further substituted with a phenyl group and a fluorine atom. This configuration imparts specific electronic and steric properties that are crucial for its biological activity. The fluoro atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are key factors in drug design.

In recent years, there has been growing interest in the development of compounds containing the pyrazole moiety due to their diverse biological activities. Pyrazole derivatives have been extensively studied for their potential as antiviral, anti-inflammatory, anticancer, and antimicrobial agents. The introduction of a fluoro substituent into the pyrazole ring further enhances these properties, making 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one a promising candidate for further investigation.

Recent research has highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry. Studies have demonstrated that these compounds can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom's ability to increase lipophilicity and reduce metabolic degradation makes it an attractive feature for drug development. Additionally, the< strong>pyrazole core provides a versatile framework for structural modifications, allowing chemists to fine-tune the biological activity of these compounds.

The synthesis of 1-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the pyrazole derivative, followed by functionalization with the ethanone group and subsequent introduction of the phenyl and fluorine substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological properties of 1-(5-fluoro-1-phenyl-1H-pyrazol-4-ylenthanone)-ethanone have been explored in various preclinical studies. These studies have shown that the compound exhibits significant inhibitory activity against several target enzymes and receptors relevant to human diseases. For instance, it has demonstrated potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Furthermore, its< strong>fluoro-substituted structure suggests that it may possess enhanced binding affinity to biological targets compared to non-fluorinated analogs.

In conclusion, 1-(5-fluoro-1-phenyl-1H-pyrazol-4-y-)ethan-1--51-7) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of a< strong>fluoro substituent and a< strong/pyrazol>, make it an attractive scaffold for designing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in medicine.